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Compound of Interest

Compound Name: 7-Amino Nitrazepam-d5

Cat. No.: B15295183

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical, chemical,
and analytical data for 7-Amino Nitrazepam-d5. This deuterated analog of 7-
aminonitrazepam, the major metabolite of the hypnotic drug nitrazepam, is a critical tool in
pharmacokinetic and metabolic studies, as well as in forensic and clinical toxicology.

Physical and Chemical Data

While specific experimental data for the deuterated compound is limited, the following tables
summarize the available physical and chemical properties of 7-Amino Nitrazepam-d5 and its
non-deuterated counterpart, 7-Amino Nitrazepam. These values provide a foundational
understanding of the compound's characteristics.

Table 1: Physical and Chemical Properties of 7-Amino Nitrazepam-d5
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Property Value

Source

7-amino-5-(2,3,4,5,6-

) pentadeuteriophenyl)-1,3-
Chemical Name _ , _
dihydro-1,4-benzodiazepin-2-

[1](2]

one

CAS Number 1189511-46-3 [L112113]1[41[5]
Molecular Formula C15HsDsNsO [2][4]
Molecular Weight 256.31 g/mol [4]

Accurate Mass 256.1372 [1][2]
Storage Temperature -20°C [2]

Table 2: Physical and Chemical Properties of 7-Amino Nitrazepam (Non-deuterated)

Property Value Source

CAS Number 4928-02-3 [61[71[8]

Molecular Formula C1s5H13NsO [718]

Molecular Weight 251.28 g/mol [71[8]

Melting Point 242-244°C 9]

Boiling Point 394.44°C (rough estimate) 9]

logP 1.00 [7]
Pale Yellow to Light Yellow

Form ) [9]
Solid

- DMSO (Slightly), Methanol
Solubility 9]

(Slightly)

Metabolic Pathway
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7-Aminonitrazepam is the primary urinary metabolite of nitrazepam. The metabolic process
involves the reduction of the 7-nitro group of nitrazepam to an amino group. This
biotransformation is a key aspect of the drug's pharmacokinetics and is essential for its
elimination from the body.

: Nitroreduction
Nitrazepam

Click to download full resolution via product page

Metabolic conversion of Nitrazepam to 7-Amino Nitrazepam.

Experimental Protocols

The accurate quantification of 7-Amino Nitrazepam-d5 is crucial for its application in research.
The following sections detail established methodologies for its analysis using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass
Spectrometry (GC-MS).

LC-MS/MS Analysis of 7-Aminonitrazepam in Biological
Matrices

This protocol is adapted from methodologies developed for the analysis of benzodiazepines
and their metabolites in urine and blood.[10]

Sample Preparation (Urine)

To 100 pL of urine sample, add 100 uL of an internal standard solution (e.g., Diazepam-d5).

Add 800 pL of LC-grade water to dilute the sample.

Vortex the mixture and centrifuge.

The supernatant can be directly injected into the LC-MS/MS system.

Chromatographic Conditions
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e LC System: Shimadzu Prominence LC system or equivalent.

e Column: A suitable reversed-phase column (e.g., C18).

» Mobile Phase A: Water with 0.1% formic acid.

» Mobile Phase B: Acetonitrile with 0.1% formic acid.

» Gradient: A suitable gradient to achieve separation of the analyte from matrix components.
o Flow Rate: Dependent on the column dimensions.

e Injection Volume: 10-20 pL.

Mass Spectrometric Conditions

e Mass Spectrometer: A triple quadrupole mass spectrometer.

 lonization Mode: Electrospray lonization (ESI) in positive mode.

o MRM Transitions: Specific precursor and product ion transitions for 7-Aminonitrazepam and
the internal standard should be monitored for quantification and confirmation.
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Sample Preparation

LC-MS/MS Analysis
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Workflow for LC-MS/MS analysis of 7-Aminonitrazepam.
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GC-MS Analysis of 7-Aminonitrazepam in Biological
Matrices

This protocol is based on established methods for the determination of flunitrazepam and its
metabolites in blood and plasma.[11][12] Derivatization is often required to improve the
chromatographic properties of the analyte.

Sample Preparation (Blood/Plasma)

To 1 mL of blood or plasma, add an appropriate internal standard (e.g., 7-amino-
flunitrazepam-da3).

¢ Dilute the sample with HPLC-grade water.
o Perform acid hydrolysis by adding concentrated HCI and heating at 100°C for 1 hour.[12]
 After cooling, neutralize the sample with KOH.

o Extract the analyte using a suitable organic solvent (e.g., a mixture of hexane and ethyl
acetate).

o Evaporate the organic layer to dryness.
¢ Reconstitute the residue in a suitable solvent for derivatization.
Derivatization

o Derivatize the extracted analyte using an agent such as N-methyl-N-(tert-
butyldimethylsilyl)trifluoroacetamide (MTBSTFA) to form a silyl derivative.[10]

Chromatographic Conditions
e GC System: Agilent GC-MS system or equivalent.
¢ Column: A non-polar capillary column (e.g., DB-5MS).

e Carrier Gas: Helium.
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o Temperature Program: An optimized temperature gradient to ensure good separation.

 Injection Mode: Splitless.

Mass Spectrometric Conditions

« lonization Mode: Electron lonization (EI).

e Scan Mode: Selected lon Monitoring (SIM) for enhanced sensitivity and selectivity,
monitoring characteristic ions of the derivatized analyte and internal standard.
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Workflow for GC-MS analysis of 7-Aminonitrazepam.
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Safety and Handling

For the non-deuterated 7-Aminonitrazepam, the following GHS hazard classification has been
reported:

¢ Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[7]

A specific safety data sheet for 7-Amino Nitrazepam-d5 was not available. However, the
safety data sheet for Nitrazepam-d5 indicates that it is harmful if swallowed and may cause an
allergic skin reaction. It is recommended to handle 7-Amino Nitrazepam-d5 with the same
precautions as its hon-deuterated analog and other benzodiazepine-related compounds.
Standard laboratory safety practices should be followed, including the use of personal
protective equipment such as gloves, lab coats, and safety glasses. Work should be conducted
in a well-ventilated area.

This technical guide provides a solid foundation for researchers and scientists working with 7-
Amino Nitrazepam-d5. While some physical data for the deuterated compound remains to be
experimentally determined, the information presented here, combined with the detailed
analytical protocols, will be invaluable for its effective use in scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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